3-Amino-5-methoxy-2-(4-methoxyphenyl)inden-1-one

• CAS RN: 199987-17-2
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol
• IUPAC Name: 3-amino-5-methoxy-2-(4-methoxyphenyl)inden-1-one
• InChI: InChI=1S/C17H15NO3/c1-20-11-5-3-10(4-6-11)15-16(18)14-9-12(21-2)7-8-13(14)17(15)19/h3-9H,18H2,1-2H3
• InChI Key: SSXNAVNUUDFWTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C3=C(C2=O)C=CC(=C3)OC)N

Description

3-Amino-5-methoxy-2-(4-methoxyphenyl)inden-1-one is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-methoxybenzoate (1.47 g, 7.47 mmole) and 4-methoxy phenylacetonitrile (1.00 g, 6.79 mmole) in dry THF (15 mL) was slowly added to 20 ml of 2.0 M of LDA at −10° C. The mixture was gradually allowed to warm to room temperature and left to stir overnight. The reaction was quenched with water and most of the THF was removed via vacuum. The crude aminoindenone was then filtered, dried and recrystallized from isopropanol to give a red orange solid (65% yield, m.p. 213° C.); MS m/e 281 (M+)+.